1-Acetyl-3-aminopiperidine

Specification

• CAS No.: 1018680-22-2
• Molecular Formula: C7H15ClN2O
• Molecular Weight: 178.66 g/mol
• IUPAC Name: 1-(3-aminopiperidin-1-yl)ethanone
• Standard InChI: InChI=1S/C7H14N2O/c1-6(10)9-4-2-3-7(8)5-9/h7H,2-5,8H2,1H3
• Standard InChI Key: OMUFVZFNUFHIMN-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCCC(C1)N
• Canonical SMILES: CC(=O)N1CCCC(C1)N.Cl

Introduction

1-Acetyl-3-aminopiperidine is a chemical compound with the molecular formula C7H14N2O and a molecular weight of approximately 142.20 g/mol. It is widely used in chemical synthesis due to its unique reactivity and functional groups, making it a valuable building block for the preparation of various pharmaceuticals, agrochemicals, and other fine chemicals.

Synonyms and Identifiers

1-Acetyl-3-aminopiperidine is also known by its IUPAC name, 1-(3-aminopiperidin-1-yl)ethanone, and its CAS number is 1018680-22-2. The InChIKey for this compound is IXINAEREEWKDJW-UHFFFAOYSA-N.

Hazard Classification

1-Acetyl-3-aminopiperidine is classified as a hazardous substance due to its potential to cause allergic skin reactions and serious eye irritation. It is categorized under the GHS classification system with hazard statements H317 and H319.

Precautions and First Aid

To handle this compound safely, protective gloves, clothing, eye protection, and face protection should be worn. In case of exposure, specific first aid measures include washing off skin contact with soap and water, rinsing eye contact with water for at least 15 minutes, and consulting a physician.

Applications in Chemical Synthesis

1-Acetyl-3-aminopiperidine serves as a versatile intermediate in organic synthesis. The acetyl group can undergo various reactions, while the amino group allows for further functionalization through derivatization reactions, enabling the introduction of additional functionalities or the creation of chiral centers.

Hazard Information

Hazard Statement	Description
H317	May cause an allergic skin reaction
H319	Causes serious eye irritation

Synonyms and Identifiers

Synonym	Identifier
1-(3-aminopiperidin-1-yl)ethanone	IUPAC Name
IXINAEREEWKDJW-UHFFFAOYSA-N	InChIKey
CC(=O)N1CCCC(C1)N	SMILES